Cas no 237405-39-9 (3H-Imidazo4,5-bpyridine-3-ethanol)
3H-Imidazo[4,5-b]pyridine-3-ethanol is a heterocyclic organic compound featuring an imidazo[4,5-b]pyridine core substituted with an ethanol group at the 3-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. Its fused bicyclic system enhances binding affinity in medicinal chemistry, particularly for targeting enzymes and receptors. The ethanol side chain offers additional functionalization potential, enabling further derivatization. The compound exhibits favorable solubility and stability under standard conditions, facilitating its use in research and industrial processes. Its well-defined synthetic route ensures consistent purity, making it a reliable building block for advanced chemical development.
237405-39-9 structure
Product Name:3H-Imidazo4,5-bpyridine-3-ethanol
CAS No:237405-39-9
MF:C8H9N3O
MW:163.176561117172
MDL:MFCD16038530
CID:1415008
PubChem ID:22715675
Update Time:2025-10-13
3H-Imidazo4,5-bpyridine-3-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(3h-imidazo[4,5-b]pyridin-3-yl)ethanol
- 3H-Imidazo[4,5-b]pyridine-3-ethanol
- 237405-39-9
- AM86790
- NKUQOMMHRNBLOR-UHFFFAOYSA-N
- SCHEMBL5016756
- 2-imidazo[4,5-b]pyridin-3-yl-ethanol
- 2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-ol
- EN300-7832806
- 2-imidazo[4,5-b]pyridin-3-ylethanol
- 3H-Imidazo4,5-bpyridine-3-ethanol
-
- MDL: MFCD16038530
- Inchi: 1S/C8H9N3O/c12-5-4-11-6-10-7-2-1-3-9-8(7)11/h1-3,6,12H,4-5H2
- InChI Key: NKUQOMMHRNBLOR-UHFFFAOYSA-N
- SMILES: OCCN1C=NC2=CC=CN=C12
Computed Properties
- Exact Mass: 163.074561919g/mol
- Monoisotopic Mass: 163.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.34
- Boiling Point: 364.661 °C at 760 mmHg
- Flash Point: 174.341 °C
- PSA: 50.94000
- LogP: 0.42360
3H-Imidazo4,5-bpyridine-3-ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 150515-1g |
2-(3H-Imidazo[4,5-b]pyridin-3-yl)ethanol, 95% |
237405-39-9 | 95% | 1g |
$452.00 | 2023-09-07 | |
| Matrix Scientific | 150515-5g |
2-(3H-Imidazo[4,5-b]pyridin-3-yl)ethanol, 95% |
237405-39-9 | 95% | 5g |
$1401.00 | 2023-09-07 | |
| TRC | H249580-2.5mg |
3H-Imidazo[4,5-b]pyridine-3-ethanol |
237405-39-9 | 2.5mg |
$ 200.00 | 2022-06-04 | ||
| TRC | H249580-5mg |
3H-Imidazo[4,5-b]pyridine-3-ethanol |
237405-39-9 | 5mg |
$ 370.00 | 2022-06-04 | ||
| TRC | H249580-10mg |
3H-Imidazo[4,5-b]pyridine-3-ethanol |
237405-39-9 | 10mg |
$ 585.00 | 2022-06-04 | ||
| Enamine | EN300-7832806-0.05g |
2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-ol |
237405-39-9 | 95% | 0.05g |
$719.0 | 2024-05-22 | |
| Enamine | EN300-7832806-0.1g |
2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-ol |
237405-39-9 | 95% | 0.1g |
$755.0 | 2024-05-22 | |
| Enamine | EN300-7832806-0.25g |
2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-ol |
237405-39-9 | 95% | 0.25g |
$789.0 | 2024-05-22 | |
| Enamine | EN300-7832806-0.5g |
2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-ol |
237405-39-9 | 95% | 0.5g |
$823.0 | 2024-05-22 | |
| Enamine | EN300-7832806-1.0g |
2-{3H-imidazo[4,5-b]pyridin-3-yl}ethan-1-ol |
237405-39-9 | 95% | 1.0g |
$857.0 | 2024-05-22 |
3H-Imidazo4,5-bpyridine-3-ethanol Related Literature
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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